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Compound of Interest

Compound Name: 5-Chloro-2-ethoxyphenol

CAS No.: 57428-47-4

Cat. No.: B3024679

Get Quote

This document provides a detailed, procedural guide for the safe handling and disposal of 5-
Chloro-2-ethoxyphenol. It is intended for researchers, scientists, and drug development

professionals who handle this and similar halogenated phenolic compounds. The protocols

outlined herein are designed to ensure personnel safety, regulatory compliance, and

environmental protection. Adherence to these procedures is critical for mitigating the significant

risks associated with this class of chemicals.

Core Principles of Halogenated Phenol Waste
Management
The effective management of 5-Chloro-2-ethoxyphenol waste is governed by three core

principles:

Hazard Containment: All waste must be securely contained at the point of generation to

prevent accidental release and exposure.

Regulatory Adherence: Disposal must comply with all local, state, and federal regulations,

particularly the Resource Conservation and Recovery Act (RCRA).
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Chemical Inactivation: The ultimate disposal method must ensure the complete destruction

of the hazardous compound and prevent the formation of equally or more hazardous

byproducts.

Hazard Profile of 5-Chloro-2-ethoxyphenol
5-Chloro-2-ethoxyphenol is a halogenated organic compound. While specific toxicological

data for this exact molecule is limited, its structure—a chlorinated phenol—dictates its hazard

profile. It should be handled with the assumption that it possesses hazards similar to related

and better-studied chlorophenols.[1]

Key Hazards Include:

Toxicity: Phenols are readily absorbed through the skin and can cause systemic effects,

including damage to the liver and kidneys.[2][3] Chlorinated phenols are often highly toxic

and suspected carcinogens.[1]

Corrosivity/Irritation: Causes serious eye damage and skin irritation.[4][5] Phenol has a local

anesthetic effect, meaning initial contact may not be painful, increasing the risk of prolonged

exposure.[2]

Environmental Hazard: Halogenated organic compounds are persistent in the environment

and can be very toxic to aquatic life with long-lasting effects.[6][7][8] Their breakdown can

lead to the formation of other toxic chemicals.[9]

Property Data Source

Chemical Name 5-Chloro-2-ethoxyphenol -

CAS Number 57428-47-4 [10]

Molecular Formula C₈H₉ClO₂ [10]

Molecular Weight 172.61 g/mol [10]

Primary Hazards

Harmful if swallowed, Causes

skin irritation, Causes serious

eye damage, Environmental

Hazard

[11][12]
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Regulatory Classification: A Hazardous Waste
Under the EPA's Resource Conservation and Recovery Act (RCRA), 5-Chloro-2-
ethoxyphenol waste must be managed as hazardous waste.

Listed Waste: Wastes generated from the production of chlorinated phenols are often

categorized as F-listed hazardous wastes from non-specific sources (e.g., F020, F023).[13]

[14] Therefore, any process waste containing 5-Chloro-2-ethoxyphenol should be

evaluated against these listings.

Characteristic Waste: Even if not explicitly listed, the waste will likely exhibit the

characteristic of Toxicity (T).[15]

Land Disposal Restrictions (LDR): As a halogenated organic compound (HOC), this chemical

is subject to strict land disposal restrictions.[16] Direct landfilling is prohibited without prior

treatment to substantially reduce its toxicity.

Personnel Safety & Required Personal Protective
Equipment (PPE)
Handling 5-Chloro-2-ethoxyphenol requires stringent use of engineering controls and PPE to

prevent exposure.[2] All handling of this chemical, including solution preparation and waste

consolidation, must occur within a certified chemical fume hood.[2][17]
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Protection Type Recommended Equipment Rationale & Standards

Eye/Face Protection

Chemical splash goggles and

a face shield when handling

larger quantities.

Protects against splashes that

can cause severe, irreversible

eye damage. Must conform to

OSHA 29 CFR 1910.133.[18]

Hand Protection

Double-gloving: an inner nitrile

exam glove with an outer,

heavy-duty glove (e.g.,

neoprene or butyl rubber).

Phenol and its derivatives can

be readily absorbed through

the skin.[2] Nitrile has a short

breakthrough time for some

related chemicals, so a more

robust outer glove is essential

for handling waste. Gloves

must be inspected before use.

[18]

Body Protection

A buttoned, long-sleeved lab

coat. A chemically resistant

apron is required for transfers

and spill cleanup.

Prevents contamination of

personal clothing and skin.[17]

[19]

Respiratory Protection

Not typically required when

work is performed within a

functioning chemical fume

hood.

A NIOSH-approved respirator

with an organic vapor cartridge

would be necessary if

engineering controls fail or for

large spill response.[18][19]

Step-by-Step Disposal Protocol
This protocol provides a self-validating system for the safe disposal of 5-Chloro-2-
ethoxyphenol from the point of generation to final pickup.

Phase 1: In-Lab Waste Collection
Designate a Waste Container: Select a chemically compatible container (e.g., glass or high-

density polyethylene) exclusively for halogenated phenolic waste. The container must have a

tightly sealing screw cap.[20]
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Segregate Waste Streams: Do NOT mix 5-Chloro-2-ethoxyphenol waste with non-

halogenated solvents, aqueous waste, or solid waste. Improper mixing can complicate

disposal and increase costs.

Collect All Contaminated Materials: This includes the chemical itself, any rinsate from

"empty" containers, and contaminated consumables like pipette tips, wipes, and gloves.

"Empty" containers of acutely hazardous chemicals must be triple-rinsed, and the rinsate

collected as hazardous waste.[20]

Keep Container Closed: The waste container must be kept tightly closed at all times, except

when actively adding waste.[20][21] Using a funnel that is left in the opening is not a

compliant practice.

Phase 2: Containerization & Labeling
Label Accurately: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.

Complete the Label: Clearly write "Hazardous Waste" and list all chemical constituents by

their full name, including "5-Chloro-2-ethoxyphenol." Estimate the percentage of each

component.

Indicate Hazards: Check the appropriate hazard boxes on the label (e.g., Toxic, Irritant).

Store Safely: Store the sealed and labeled waste container in a designated satellite

accumulation area within the lab. This area should be in a secondary container to contain

any potential leaks.

Diagram: Disposal Decision Workflow
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Phase 1: In-Lab Generation

Phase 2: Preparation for Disposal

Phase 3: Final Disposition

Waste Generated
(5-Chloro-2-ethoxyphenol)

Segregate into Halogenated
Organic Waste Stream

Collect in Designated,
Closed Waste Container

Affix & Complete
Hazardous Waste Label

Store in Secondary
Containment in Lab

Container Full?

No

Submit Waste Pickup
Request to EHS

Yes

EHS Collects for
High-Temp Incineration

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for 5-Chloro-2-ethoxyphenol from generation to disposal.
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Phase 3: Arranging for Professional Disposal
Contact EHS: Once the container is full, or if work on the project is complete, contact your

institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

[22]

Do Not Dispose via Drain: Never dispose of 5-Chloro-2-ethoxyphenol or related chemicals

down the sanitary sewer. This is a regulatory violation and poses a significant environmental

threat.[8][18]

Emergency Procedures: Spill & Exposure
Management
Accidents require immediate and correct action to mitigate harm.

Spill Response
Small Spill (< 100 mL, inside a fume hood):

Alert personnel in the immediate area.

Ensure you are wearing the full, appropriate PPE listed in Section 4.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or commercial

spill pads). Do not use combustible materials like paper towels as the primary absorbent.

Carefully collect the absorbed material and any contaminated debris using non-sparking

tools.

Place all cleanup materials into a designated hazardous waste container, seal, and label it.

Decontaminate the spill area with a suitable solvent, collecting the cleaning materials as

hazardous waste.

Large Spill (> 100 mL, or any spill outside a fume hood):

Evacuate the immediate area.
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Alert others and activate the nearest fire alarm if the spill is flammable or poses a

significant inhalation hazard.

Close the laboratory doors and prevent re-entry.

Call your institution's emergency number and EHS for professional cleanup. Do not

attempt to clean up a large spill yourself.[22]

Diagram: Spill Response Logic

Spill Occurs

Is spill <100mL AND
inside a fume hood?

LARGE SPILL

No

SMALL SPILL

Yes

Evacuate Area
Call EHS/Emergency Services

Don PPE
Contain with Absorbent
Collect as HazWaste
Decontaminate Area

Click to download full resolution via product page

Caption: Decision logic for responding to a 5-Chloro-2-ethoxyphenol spill.
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Personnel Exposure
Skin Contact: Immediately go to the nearest safety shower or drench hose. Remove all

contaminated clothing while flushing the affected area with copious amounts of water for at

least 15 minutes. Seek immediate medical attention.[17][22]

Eye Contact: Immediately flush eyes at an eyewash station for a minimum of 15 minutes,

holding the eyelids open. Seek immediate medical attention.[17]

Inhalation: Move the affected person to fresh air. If they are having difficulty breathing, call

for emergency medical assistance.[19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

The Science of Disposal: Why Incineration is
Essential
While simple acid-base neutralization is a standard procedure for many laboratory chemicals, it

is insufficient and inappropriate as a final disposal method for halogenated phenols.

Why Neutralization Fails: Reacting 5-Chloro-2-ethoxyphenol (a weak acid) with a strong

base like sodium hydroxide will form a sodium phenoxide salt and water.[23][24][25] While

the corrosivity may be neutralized, the resulting salt is still a halogenated organic compound

with inherent toxicity and persistence. It does not solve the disposal problem.

The Necessity of High-Temperature Incineration: The industry-standard and EPA-preferred

method for destroying halogenated organic wastes is high-temperature incineration.[26]

Complete Destruction: Temperatures in a hazardous waste incinerator, often exceeding

1100°C (2012°F) for halogenated wastes, are required to break the strong carbon-carbon

and carbon-halogen bonds.[27][28][29]

Preventing Dioxin Formation: Incomplete or low-temperature combustion of chlorinated

phenols can lead to the formation of highly toxic and carcinogenic byproducts, such as

polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs).[6] The high
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temperatures and long residence times in a proper incinerator are designed specifically to

prevent this.[27][29]

Scrubbing Acid Gases: The combustion process liberates the chlorine as hydrogen

chloride (HCl) gas. Modern incinerators are equipped with sophisticated scrubbing

systems that neutralize these acid gases before they are released into the atmosphere.

[27]

By following these rigorous safety and disposal protocols, laboratory professionals can

effectively manage the risks posed by 5-Chloro-2-ethoxyphenol, ensuring personal safety and

environmental stewardship.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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